(3R*,4R*)-4-(hydroxymethyl)-1-[(2'-methyl-2-biphenylyl)carbonyl]-3-piperidinol

• IUPAC Name: [(3R,4R)-3-hydroxy-4-(hydroxymethyl)piperidin-1-yl]-[2-(2-methylphenyl)phenyl]methanone
• InChI: InChI=1S/C20H23NO3/c1-14-6-2-3-7-16(14)17-8-4-5-9-18(17)20(24)21-11-10-15(13-22)19(23)12-21/h2-9,15,19,22-23H,10-13H2,1H3/t15-,19+/m1/s1
• InChI Key: XWRDCSDQXVHPSQ-BEFAXECRSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC=CC=C2C(=O)N3CCC(C(C3)O)CO
• Isomeric SMILES: CC1=CC=CC=C1C2=CC=CC=C2C(=O)N3CC[C@@H]([C@H](C3)O)CO
• Molecular Formula: C20H23NO3
• Molecular Weight: 325.4 g/mol

Description

(3R*,4R*)-4-(hydroxymethyl)-1-[(2'-methyl-2-biphenylyl)carbonyl]-3-piperidinol, also known as MBCP, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. MBCP is a piperidine derivative that possesses unique chemical properties that make it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of (3R*,4R*)-4-(hydroxymethyl)-1-[(2'-methyl-2-biphenylyl)carbonyl]-3-piperidinol is not fully understood, but it is believed to interact with specific receptors in the body. This compound has been shown to bind to the sigma-1 receptor, which is involved in various biological processes such as cell survival, differentiation, and apoptosis. This compound has also been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells by activating specific signaling pathways. This compound has also been shown to inhibit the production of inflammatory mediators by suppressing the activity of COX-2. In vivo studies have shown that this compound can reduce tumor growth and angiogenesis in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3R*,4R*)-4-(hydroxymethyl)-1-[(2'-methyl-2-biphenylyl)carbonyl]-3-piperidinol in lab experiments is its specificity towards certain biological targets. This compound has been shown to interact with specific receptors and enzymes, making it a valuable tool for investigating various biological processes. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that high doses of this compound can cause liver and kidney damage in animals.

Future Directions

There are several future directions for research on (3R*,4R*)-4-(hydroxymethyl)-1-[(2'-methyl-2-biphenylyl)carbonyl]-3-piperidinol. One area of interest is the development of this compound analogs that possess improved pharmacokinetic properties and reduced toxicity. Another area of interest is the investigation of the role of this compound in regulating autophagy, a cellular process that is involved in various biological processes such as cell survival and apoptosis. Additionally, further studies are needed to investigate the potential of this compound as a therapeutic agent for treating inflammatory diseases and cancer.
Conclusion:
In conclusion, this compound, or this compound, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in cancer research and inflammatory diseases. The synthesis of this compound is relatively straightforward, and it possesses unique chemical properties that make it a valuable tool for investigating various biological processes. Further research is needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent.

Synthesis Methods

(3R*,4R*)-4-(hydroxymethyl)-1-[(2'-methyl-2-biphenylyl)carbonyl]-3-piperidinol can be synthesized by reacting 2'-methyl-2-biphenylcarboxylic acid with piperidine and formaldehyde. The resulting product is a white crystalline powder that is soluble in water and organic solvents. The synthesis of this compound is relatively straightforward and can be performed using standard laboratory equipment.

Scientific Research Applications

(3R*,4R*)-4-(hydroxymethyl)-1-[(2'-methyl-2-biphenylyl)carbonyl]-3-piperidinol has been used in various scientific research studies due to its ability to interact with specific biological targets. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. This compound has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis.